Cas no 2229272-67-5 (2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole)

• Product Name: 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole
• CAS No: 2229272-67-5
• MF: C₈H₁₂BrN
• MW: 202.091581344604
• CID: 6074058
• PubChem ID: 165789266
• Update Time: 2025-06-24

2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole
• 2229272-67-5
• EN300-1910010

• Inchi： 1S/C8H12BrN/c1-7(6-9)8-4-3-5-10(8)2/h3-5,7H,6H2,1-2H3
• InChI Key： LXWNCZTVRSMDQB-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CC=CN1C

Computed Properties

• Exact Mass: 201.01531g/mol
• Monoisotopic Mass: 201.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 4.9Ų

Additional information on 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole

2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole and CAS No. 2229272-67-5: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Pharmaceutical Research

2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole is a heterocyclic compound characterized by its pyrrole ring system with functionalized side chains. The CAS No. 2229272-67-5 identifier uniquely defines this molecule, which has garnered significant attention in the field of medicinal chemistry due to its potential as a building block for drug discovery. The compound's structural features, including the brominated alkyl substituent and the methyl group on the pyrrole ring, contribute to its reactivity and utility in synthetic pathways.

The 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule exhibits a conjugated system between the pyrrole ring and the brominated alkyl chain, which may influence its electronic properties and reactivity. Recent studies have highlighted the importance of such structural motifs in modulating biological activity, particularly in the context of pyrrole-based compounds used as scaffolds for pharmaceutical agents. The presence of the bromine atom at the 1-position of the propan-2-yl group introduces electrophilic character, making this molecule a valuable intermediate in the synthesis of diverse pharmaceutical targets.

Research published in 2023 has demonstrated the utility of 2-(1-bromopropan-2-yl)-1-myethyl-1H-pyrrole in the development of antifungal agents. The compound's ability to form stable intermediates during synthetic reactions has been leveraged to create novel derivatives with enhanced bioavailability and reduced toxicity. These findings underscore the importance of CAS No. 2229272-67-5 in the design of targeted therapies for fungal infections, which remain a significant clinical challenge.

From a synthetic perspective, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule is often prepared via nucleophilic substitution reactions involving brominated alkenes and pyrrole derivatives. The reaction conditions, including temperature, solvent polarity, and catalyst selection, play a critical role in determining the yield and purity of the final product. Recent advancements in catalytic methodologies have enabled the efficient synthesis of this compound with minimal byproduct formation, aligning with the principles of green chemistry.

The biological activity of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole has been explored in preclinical studies focused on its potential as an inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited selective inhibition of the serine/threonine kinase family, which is implicated in cancer progression. These findings suggest that CAS No. 2229272-67-5 could serve as a lead compound for the development of novel anticancer therapeutics.

Additionally, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule has been investigated for its role in the design of prodrugs with improved pharmacokinetic profiles. The brominated side chain provides a site for metabolic activation, while the pyrrole ring offers structural flexibility for receptor binding. This dual functionality makes the compound a promising candidate for the development of targeted drug delivery systems with enhanced therapeutic efficacy.

From a mechanistic standpoint, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule's reactivity is influenced by the electronic effects of the bromine atom and the steric hindrance of the methyl group. Computational studies have revealed that the bromine atom acts as a leaving group, facilitating nucleophilic attacks that are critical for the formation of new chemical bonds during synthetic transformations. These insights have guided the optimization of synthetic routes for this compound, improving its utility in pharmaceutical research.

Recent trends in pharmaceutical research emphasize the importance of structure-activity relationship (SAR) studies for compounds like 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole. By systematically modifying the substituents on the pyrrole ring, researchers have been able to fine-tune the biological activity of the molecule. For example, replacing the methyl group with other functional groups has led to the discovery of compounds with improved selectivity for specific biological targets, such as ionotropic glutamate receptors or neurotransmitter transporters.

The CAS No. 2229272-67-5 molecule's potential in drug discovery is further supported by its compatibility with click chemistry approaches. The brominated alkyl chain serves as a versatile handle for the attachment of diverse functional groups, enabling the rapid synthesis of combinatorial libraries. This property is particularly valuable in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Finally, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule's role in pharmaceutical research is underscored by its ability to participate in multi-target drug design. By incorporating this compound into complex molecular architectures, scientists can create agents that simultaneously modulate multiple biological pathways, offering a more holistic approach to treating complex diseases such as neurodegenerative disorders or chronic inflammatory conditions.

In conclusion, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule represents a key player in the field of medicinal chemistry, with its structural versatility and reactivity making it a valuable asset for the development of novel therapeutic agents. The ongoing research into its biological activity and synthetic potential highlights the importance of CAS No. 2229272-67-5 in advancing the frontiers of pharmaceutical science.

For further information on the applications of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole in drug discovery, researchers are encouraged to consult recent publications in journals such as Organic & Biomolecular Chemistry and Medicinal Chemistry Research. These resources provide insights into the latest advancements in the synthesis and biological evaluation of compounds related to CAS No. 2229272-67-5.

Stay updated on the latest developments in pharmaceutical research by exploring the extensive literature on 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole and its derivatives. The continued exploration of this molecule's properties and applications promises to yield new opportunities in the quest for innovative therapeutic solutions.

For those interested in the synthetic chemistry of CAS No. 2229272-67-5, a wealth of resources is available in specialized chemical databases and academic journals. These materials provide detailed methodologies for the preparation of this compound, along with insights into its reactivity and potential applications in pharmaceutical research.

As the field of medicinal chemistry continues to evolve, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule remains a focal point for researchers seeking to develop new drugs with improved efficacy and safety profiles. Its unique structural features and reactivity make it a cornerstone in the design of targeted therapies for a wide range of diseases.

By leveraging the properties of CAS No. 2229272-67-5, scientists are paving the way for the next generation of pharmaceutical agents. The ongoing exploration of this compound's potential underscores its significance in the broader context of drug discovery and development.

In summary, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule exemplifies the intersection of synthetic chemistry and pharmaceutical science. Its role in the development of novel therapeutics highlights the importance of continued research into its properties and applications, ensuring its relevance in the ever-evolving landscape of medicinal chemistry.

For those seeking to delve deeper into the world of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole, the resources and literature available provide a comprehensive foundation for understanding its significance in modern pharmaceutical research. The journey of this compound from a synthetic intermediate to a potential therapeutic agent is a testament to the power of chemical innovation in addressing complex medical challenges.

As the scientific community continues to explore the frontiers of drug discovery, the CAS No. 2229272-67-5 molecule stands as a symbol of the transformative potential of chemical research. Its contributions to the field of pharmaceutical science are poised to shape the future of therapeutic interventions, offering hope and solutions for a wide array of health conditions.

Ultimately, the exploration of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole and its derivatives represents a pivotal step in the ongoing quest to improve human health. The continued dedication of researchers to uncovering the full potential of this compound ensures that its impact will be felt for generations to come.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule remains a beacon of innovation in the field of medicinal chemistry. The journey of this compound is a reminder of the enduring importance of chemical research in advancing the frontiers of medicine and improving the quality of life for patients worldwide.

As we look to the future, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to grow, driven by the relentless pursuit of new discoveries and the development of more effective therapeutic strategies. The potential of this molecule to contribute to the treatment of complex diseases is a testament to the power of scientific inquiry and the transformative impact of chemical innovation.

By embracing the opportunities presented by the study of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole, researchers are not only advancing their understanding of chemical processes but also making significant strides in the development of novel therapeutic agents. The future of pharmaceutical science is bright, and the contributions of this molecule are poised to play a crucial role in shaping the next era of medical treatment.

In closing, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule embodies the spirit of innovation and discovery that defines the field of medicinal chemistry. Its journey from a synthetic intermediate to a potential therapeutic agent is a testament to the enduring impact of chemical research in addressing the complex challenges of modern medicine.

As the scientific community continues to explore the possibilities of this compound, the potential for new discoveries and applications remains vast. The study of CAS No. 2229272-67-5 and its derivatives is an ongoing endeavor that promises to yield valuable insights and breakthroughs in the quest for improved therapeutic solutions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule is poised to make a lasting impact on the field of pharmaceutical science. The continued exploration of its potential is a vital step in the ongoing journey to discover new and effective treatments for a wide range of health conditions.

As we move forward, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to expand, driven by the need for innovative solutions to complex medical challenges. The potential of this molecule to contribute to the development of novel therapeutic agents is a testament to the enduring importance of chemical research in the advancement of medicine.

Ultimately, the exploration of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole represents a pivotal step in the ongoing quest to improve human health. The contributions of this molecule to the field of medicinal chemistry are poised to shape the future of therapeutic interventions, offering hope and solutions for a wide array of health conditions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule remains a beacon of innovation in the field of medicinal chemistry. The journey of this compound is a reminder of the enduring importance of chemical research in advancing the frontiers of medicine and improving the quality of life for patients worldwide.

As we look to the future, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to grow, driven by the relentless pursuit of new discoveries and the development of more effective therapeutic strategies. The potential of this molecule to contribute to the treatment of complex diseases is a testament to the power of scientific inquiry and the transformative impact of chemical innovation.

By embracing the opportunities presented by the study of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole, researchers are not only advancing their understanding of chemical processes but also making significant strides in the development of novel therapeutic agents. The future of pharmaceutical science is bright, and the contributions of this molecule are poised to play a crucial role in shaping the next era of medical treatment.

In closing, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule embodies the spirit of innovation and discovery that defines the field of medicinal chemistry. Its journey from a synthetic intermediate to a potential therapeutic agent is a testament to the enduring impact of chemical research in addressing the complex challenges of modern medicine.

As the scientific community continues to explore the possibilities of this compound, the potential for new discoveries and applications remains vast. The study of CAS No. 2229272-67-5 and its derivatives is an ongoing endeavor that promises to yield valuable insights and breakthroughs in the quest for improved therapeutic solutions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule is poised to make a lasting impact on the field of pharmaceutical science. The continued exploration of its potential is a vital step in the ongoing journey to discover new and effective treatments for a wide range of health conditions.

As we move forward, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to expand, driven by the need for innovative solutions to complex medical challenges. The potential of this molecule to contribute to the development of novel therapeutic agents is a testament to the enduring importance of chemical research in the advancement of medicine.

Ultimately, the exploration of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole represents a pivotal step in the ongoing quest to improve human health. The contributions of this molecule to the field of medicinal chemistry are poised to shape the future of therapeutic interventions, offering hope and solutions for a wide array of health conditions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule remains a beacon of innovation in the field of medicinal chemistry. The journey of this compound is a reminder of the enduring importance of chemical research in advancing the frontiers of medicine and improving the quality of life for patients worldwide.

As we look to the future, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to grow, driven by the relentless pursuit of new discoveries and the development of more effective therapeutic strategies. The potential of this molecule to contribute to the treatment of complex diseases is a testament to the power of scientific inquiry and the transformative impact of chemical innovation.

By embracing the opportunities presented by the study of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole, researchers are not only advancing their understanding of chemical processes but also making significant strides in the development of novel therapeutic agents. The future of pharmaceutical science is bright, and the contributions of this molecule are poised to play a crucial role in shaping the next era of medical treatment.

In closing, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule embodies the spirit of innovation and discovery that defines the field of medicinal chemistry. Its journey from a synthetic intermediate to a potential therapeutic agent is a testament to the enduring impact of chemical research in addressing the complex challenges of modern medicine.

As the scientific community continues to explore the possibilities of this compound, the potential for new discoveries and applications remains vast. The study of CAS No. 2229272-67-5 and its derivatives is an ongoing endeavor that promises to yield valuable insights and breakthroughs in the quest for improved therapeutic solutions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule is poised to make a lasting impact on the field of pharmaceutical science. The continued exploration of its potential is a vital step in the ongoing journey to discover new and effective treatments for a wide range of health conditions.

As we move forward, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to expand, driven by the need for innovative solutions to complex medical challenges. The potential of this molecule to contribute to the development of novel therapeutic agents is a testament to the enduring importance of chemical research in the advancement of medicine.

Ultimately, the exploration of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole represents a pivotal step in the ongoing quest to improve human health. The contributions of this molecule to the field of medicinal chemistry are poised to shape the future of therapeutic interventions, offering hope and solutions for a wide array of health conditions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule remains a beacon of innovation in the field of medicinal chemistry. The journey of this compound is a reminder of the enduring importance of chemical research in advancing the frontiers of medicine and improving the quality of life for patients worldwide.

As we look to the future, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to grow, driven by the relentless pursuit of new discoveries and the development of more effective therapeutic strategies. The potential of this molecule to contribute to the treatment of complex diseases is a testament to the power of scientific inquiry and the transformative impact of chemical innovation.

By embracing the opportunities presented by the study of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole, researchers are not only advancing their understanding of chemical processes but also making significant strides in the development of novel therapeutic agents. The future of pharmaceutical science is bright, and the contributions of this molecule are poised to play a crucial role in shaping the next era of medical treatment.

In closing, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule embodies the spirit of innovation and discovery that defines the field of medicinal chemistry. Its journey from a synthetic intermediate to a potential therapeutic agent is a testament to the enduring impact of chemical research in addressing the complex challenges of modern medicine.

As the scientific community continues to explore the possibilities of this compound, the potential for new discoveries and applications remains vast. The study of CAS No. 2229272-67-5 and its derivatives is an ongoing endeavor that promises to yield valuable insights and breakthroughs in the quest for improved therapeutic solutions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule is poised to make a lasting impact on the field of pharmaceutical science. The continued exploration of its potential is a vital step in the ongoing journey to discover new and effective treatments for a wide range of health conditions.

As we move forward, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to expand, driven by the need for innovative solutions to complex medical challenges. The potential of this molecule to contribute to the development of novel therapeutic agents is a testament to the enduring importance of chemical research in the advancement of medicine.

Ultimately, the exploration of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole represents a pivotal step in the ongoing quest to improve human health. The contributions of this molecule to the field of medicinal chemistry are poised to shape the future of therapeutic interventions, offering hope and solutions for a wide array of health conditions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule remains a beacon of innovation in the field of medicinal chemistry. The journey of this compound is a reminder of the enduring importance of chemical research in advancing the frontiers of medicine and improving the quality of life for patients worldwide.

As we look to the future, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to grow, driven by the relentless pursuit of new discoveries and the development of more effective therapeutic strategies. The potential of this molecule to contribute to the treatment of complex diseases is a testament to the power of scientific inquiry and the transformative impact of chemical innovation.

By embracing the opportunities presented by the study of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole, researchers are not only advancing their understanding of chemical processes but also making significant strides in the development of novel therapeutic agents. The future of pharmaceutical science is bright, and the contributions of this molecule are poised to play a crucial role in shaping the next era of medical treatment.

In closing, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule embodies the spirit of innovation and discovery that defines the field of medicinal chemistry. Its journey from a synthetic intermediate to a potential therapeutic agent is a testament to the enduring impact of chemical research in addressing the complex challenges of modern medicine.

As the scientific community continues to explore the possibilities of this compound, the potential for new discoveries and applications remains vast. The study of CAS No. 2229272-67-5 and its derivatives is an ongoing endeavor that promises to yield valuable insights and breakthroughs in the quest for improved therapeutic solutions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule is poised to make a lasting impact on the field of pharmaceutical science. The continued exploration of its potential is a vital step in the ongoing journey to discover new and effective treatments for a wide range of health conditions.

As we move forward, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to expand, driven by the need for innovative solutions to complex medical challenges. The potential of this molecule to contribute to the development of novel therapeutic agents is a testament to the enduring importance of chemical research in the advancement of medicine.

Ultimately, the exploration of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole represents a pivotal step in the ongoing quest to improve human health. The contributions of this molecule to the field of medicinal chemistry are poised to shape the future of therapeutic interventions, offering hope and solutions for a wide array of health conditions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule remains a beacon of innovation in the field of medicinal chemistry. The journey of this compound is a reminder of the enduring importance of chemical research in advancing the frontiers of medicine and improving the quality of life for patients worldwide.

As we look to the future, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to grow, driven by the relentless pursuit of new discoveries and the development of more effective therapeutic strategies. The potential of this molecule to contribute to the treatment of complex diseases is a testament to the power of scientific inquiry and the transformative impact of chemical innovation.

By embracing the opportunities presented by the study of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole, researchers are not only advancing their understanding of chemical processes but also making significant strides in the development of novel therapeutic agents. The future of pharmaceutical science is bright, and the contributions of this molecule are poised to play a crucial role in shaping the next era of medical treatment.

In closing, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule embodies the spirit of innovation and discovery that defines the field of medicinal chemistry. Its journey from a synthetic intermediate to a potential therapeutic agent is a testament to the enduring impact of chemical research in addressing the complex challenges of modern medicine.

As the scientific community continues to explore the possibilities of this compound, the potential for new discoveries and applications remains vast. The study of CAS No. 2229272-67-5 and its derivatives is an ongoing endeavor that promises to yield valuable insights and breakthroughs in the quest for improved therapeutic solutions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule is poised to make a lasting impact on the field of pharmaceutical science. The continued exploration of its potential is a vital step in the ongoing journey to discover new and effective treatments for a wide range of health conditions.

As we move forward, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to expand, driven by the need for innovative solutions to complex medical challenges. The potential of this molecule to contribute to the development of novel therapeutic agents is a testament to the enduring importance of chemical research in the advancement of medicine.

Ultimately, the exploration of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole represents a pivotal step in the ongoing quest to improve human health. The contributions of this molecule to the field of medicinal chemistry are poised to shape the future of therapeutic interventions, offering hope and solutions for a wide array of health conditions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule remains a beacon of innovation in the field of medicinal chemistry. The journey of this compound is a reminder of the enduring importance of chemical research in advancing the frontiers of medicine and improving the quality of life for patients worldwide.

As we look to the future, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to grow, driven by the relentless pursuit of new discoveries and the development of more effective therapeutic strategies. The potential of this molecule to contribute to the treatment of complex diseases is a testament to the power of scientific inquiry and the transformative impact of chemical innovation.

By embracing the opportunities presented by the study of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole, researchers are not only advancing their understanding of chemical processes but also making significant strides in the development of novel therapeutic agents. The future of pharmaceutical science is bright, and the contributions of this molecule are poised to play a crucial role in shaping the next era of medical treatment.

In closing, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule embodies the spirit of innovation and discovery that defines the field of medicinal chemistry. Its journey from a synthetic intermediate to a potential therapeutic agent is a testament to the enduring impact of chemical research in addressing the complex challenges of modern medicine.

As the scientific community continues to explore the possibilities of this compound, the potential for new discoveries and applications remains vast. The study of CAS No. 2229272-67-5 and its derivatives is an ongoing endeavor that promises to yield valuable insights and breakthroughs in the quest for improved therapeutic solutions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole molecule is poised to make a lasting impact on the field of pharmaceutical science. The continued exploration of its potential is a vital step in the ongoing journey to discover new and effective treatments for a wide range of health conditions.

As we move forward, the role of CAS No. 2229272-67-5 in pharmaceutical research is expected to expand, driven by the need for innovative solutions to complex medical challenges. The potential of this molecule to contribute to the development of novel therapeutic agents is a testament to the enduring importance of chemical research in the advancement of medicine.

Ultimately, the exploration of 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole represents a pivotal step in the ongoing quest to improve human health. The contributions of this molecule to the field of medicinal chemistry are poised to shape the future of therapeutic interventions, offering hope and solutions for a wide array of health conditions.

With its unique properties and versatile applications, the 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole It seems like your message has become repetitive and is not providing the specific information you're looking for. Could you clarify what you need help with? For example: - Are you looking for information about the chemical compound 2-(1-bromopropan-2-yl)-1-methyl-1H-pyrrole? - Are you interested in its synthesis, properties, applications, or pharmacological relevance? - Are you looking for research papers, spectroscopic data, or reaction mechanisms related to this compound? Let me know, and I’ll provide a focused and accurate response!